Cas no 13406-29-6 (Tris[p-(trifluoromethyl)phenyl]phosphine)

• Product Name: Tris[p-(trifluoromethyl)phenyl]phosphine
• CAS No: 13406-29-6
• Molecular Formula: C₂₁H₁₂F₉P
• Molecular Weight: 466.27938
• MDL: MFCD00058883
• CID: 86928

Tris[p-(trifluoromethyl)phenyl]phosphine Properties

Names and Identifiers

• Tris(4-(trifluoromethyl)phenyl)phosphine
• Tris(4-trifluoromethylphenyl)phosphine
• Trisptrifluoromethylphenylphosphineminpaleyellowpowder
• Tris(p-trifluoromethylphenyl)phosphine
• Tris[4-(trifluoromethyl)phenyl]phosphine
• Tris[p-(trifluoromethyl)phenyl]phosphine
• tris[4-(trifluoromethyl)phenyl]phosphane
• Tris(4-(trifluoromethyl)
• TRIS(P-TRIFLUOROMETHYLPHENYL)BENZENE
• Potassium tetrakis(trifluoromethyl)borate
• Tris(4-trifluoromethylphenyl)phosphine,99%
• Tris[4-(trifluoromethyl)phenyl]phosphine98%
• Tris[4-(trifluoromethyl)phenyl]phosphine 98%
• Tris(p-trifluoromethylphenyl)phosphine,min.97%

• MDL： MFCD00058883
• InChIKey： PXYCJKZSCDFXLR-UHFFFAOYSA-N
• Inchi： InChI=1S/C21H12F9P/c22-19(23,24)13-1-7-16(8-2-13)31(17-9-3-14(4-10-17)20(25,26)27)18-11-5-15(6-12-18)21(28,29)30/h1-12H
• SMILES： C1=C(C=CC(=C1)P(C2=CC=C(C=C2)C(F)(F)F)C3=CC=C(C=C3)C(F)(F)F)C(F)(F)F

Computed Properties

• Exact Mass: 466.05300
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Rotatable Bond Count: 6
• Monoisotopic Mass: 466.053291
• Heavy Atom Count: 31
• Complexity: 478
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.3
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 0

Experimental Properties

• LogP: 6.50120
• PSA: 13.59000
• Water Partition Coefficient: Insoluble in water.
• Boiling Point: 382.8℃ at 760 mmHg
• Melting Point: 70-75 °C
• Flash Point: 185.3℃
• Solubility: Insuluble (3.4E-8 g/L) (25 ºC),
• Color/Form: Crystalline powder
• Solubility: Not determined

Tris[p-(trifluoromethyl)phenyl]phosphine Security Information

• Symbol:
• WGK Germany：3
• Safety Term：S26;S37/39
• Safety Instruction： S26-S37/39
• Risk Phrases：R36/37/38
• Dangerous goods sign：
• Hazardous Material transportation number：NONH for all modes of transport
• Hazard Statement： H315-H319-H335-H413
• Warning Statement： P261-P305 + P351 + P338
• Risk Phrases： 36/37/38
• Signal Word：Warning
• HazardClass：IRRITANT

Tris[p-(trifluoromethyl)phenyl]phosphine Customs Data

• HS CODE：2903999090
• Customs Data：

  China Customs Code:

  2903999090

  Overview:

  2903999090 Other aromatic halogenated derivatives. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  2903999090 halogenated derivatives of aromatic hydrocarbons VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives